Cas no 5409-65-4 ( )
structure
Product Name:
CAS No:5409-65-4
MF:C18H22ClNO
MW:303.826384067535
CID:939657
PubChem ID:12952340
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one,hydrochloride
- 1-[2]Naphthyl-3-piperidino-propan-1-on, Hydrochlorid
- 1-[2]naphthyl-3-piperidino-propan-1-one, hydrochloride
- 1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one
- AGN-PC-00K8AQ
- hydrochloride
- NSC12504
- DTXSID60513782
- BDBM50467321
- 5409-65-4
- 1-(Naphthalen-2-yl)-3-(piperidin-1-yl)propan-1-one--hydrogen chloride (1/1)
- CHEMBL4289910
- NSC-12504
-
-
- Inchi: 1S/C18H21NO.ClH/c20-18(10-13-19-11-4-1-5-12-19)17-9-8-15-6-2-3-7-16(15)14-17;/h2-3,6-9,14H,1,4-5,10-13H2;1H
- InChI Key: WZCSSSYQDOHEJD-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC2C=CC=CC=2C=1)CCN1CCCCC1
Computed Properties
- Exact Mass: 267.16243
- Monoisotopic Mass: 303.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Density: 1.09
- Boiling Point: 437.5°C at 760 mmHg
- Flash Point: 170.5°C
- Refractive Index: 1.595
- PSA: 20.31
- LogP: 4.63840
Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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